3-(2-chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone

• Molecular Formula: C23H21ClN2O4
• Molecular Weight: 424.9 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-1,2-dihydroquinazolin-4-one
• InChI: InChI=1S/C23H21ClN2O4/c1-28-19-12-14(13-20(29-2)21(19)30-3)22-25-17-10-6-4-8-15(17)23(27)26(22)18-11-7-5-9-16(18)24/h4-13,22,25H,1-3H3
• InChI Key: RLGHQKWZPQUGQE-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C2NC3=CC=CC=C3C(=O)N2C4=CC=CC=C4Cl

Description

3-(2-chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone is a chemical compound that belongs to the quinazolinone family. This compound has been the subject of scientific research due to its potential therapeutic applications in various fields, including cancer treatment, neuroscience, and cardiovascular diseases.

Mechanism of Action

The mechanism of action of 3-(2-chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes, such as topoisomerase II and protein kinase C, which are involved in cell growth and proliferation. This inhibition leads to the suppression of cancer cell growth and induction of apoptosis. In addition, this compound has been found to modulate the activity of certain neurotransmitters, such as serotonin and dopamine, which are involved in mood regulation.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone has various biochemical and physiological effects. In cancer cells, this compound has been found to inhibit cell growth and induce apoptosis. In neuronal cells, this compound has been found to have anxiolytic and antidepressant effects. In cardiovascular cells, this compound has been found to have vasodilatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone in lab experiments include its potential therapeutic applications in various fields, its ability to inhibit the activity of certain enzymes and modulate the activity of certain neurotransmitters, and its ability to induce apoptosis in cancer cells. The limitations of using this compound in lab experiments include its limited solubility in water, which can make it difficult to administer in vivo, and its potential toxicity, which can limit its therapeutic potential.

Future Directions

There are several future directions for the study of 3-(2-chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential therapeutic applications in other fields, such as infectious diseases and autoimmune disorders. Additionally, future studies could focus on improving the solubility and bioavailability of this compound to enhance its therapeutic potential.

Synthesis Methods

The synthesis of 3-(2-chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone involves the condensation of 2-chlorobenzoic acid with 2,3,4-trimethoxybenzaldehyde in the presence of ammonium acetate and acetic anhydride. The resulting intermediate product is then cyclized with 2-aminobenzamide in the presence of phosphorus oxychloride to yield the final product.

Scientific Research Applications

3-(2-chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone has been extensively studied for its potential therapeutic applications in various fields. In cancer treatment, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for chemotherapy. In neuroscience, this compound has been found to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression. In cardiovascular diseases, this compound has been shown to have vasodilatory effects, making it a potential treatment for hypertension.